N-(4-Butylphenyl)-2-{[9-(4-methylphenyl)pyrazolo[1,5-A][1,2,4]triazolo[3,4-C]pyrazin-3-YL]sulfanyl}acetamide

• Molecular Formula: C26H26N6OS
• Molecular Weight: 470.6 g/mol
• IUPAC Name: N-(4-butylphenyl)-2-[[11-(4-methylphenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C26H26N6OS/c1-3-4-5-19-8-12-21(13-9-19)27-24(33)17-34-26-29-28-25-23-16-22(20-10-6-18(2)7-11-20)30-32(23)15-14-31(25)26/h6-16H,3-5,17H2,1-2H3,(H,27,33)
• InChI Key: MIJPWVGOOLKCEB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=NN=C3N2C=CN4C3=CC(=N4)C5=CC=C(C=C5)C

Description

N-(4-Butylphenyl)-2-{[9-(4-methylphenyl)pyrazolo[1,5-A][1,2,4]triazolo[3,4-C]pyrazin-3-YL]sulfanyl}acetamide is a complex organic compound that features a unique structure combining a butylphenyl group, a pyrazolo[1,5-A][1,2,4]triazolo[3,4-C]pyrazine core, and a sulfanylacetamide moiety

Preparation Methods

The synthesis of N-(4-Butylphenyl)-2-{[9-(4-methylphenyl)pyrazolo[1,5-A][1,2,4]triazolo[3,4-C]pyrazin-3-YL]sulfanyl}acetamide involves multiple steps. One common approach includes the cycloaddition of pyridine N-imine with alkyl-4-oxohex-5-ynoates, followed by condensation with hydrazine . This method provides concise access to the pyrazolo[1,5-A][1,2,4]triazolo[3,4-C]pyrazine core. Industrial production methods may involve the use of microwave-assisted palladium-catalyzed reactions to enhance yield and efficiency .